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Compound of Interest

Compound Name: Fenestrel

Cat. No.: B1672499

For Immediate Release

Researchers, scientists, and drug development professionals handling the synthetic estrogen
Fenestrel must adhere to stringent disposal protocols to ensure laboratory safety and
environmental protection. Although never marketed, its classification as a synthetic estrogen
necessitates its management as hazardous chemical waste. This guide provides essential,
step-by-step procedures for the proper disposal of Fenestrel, addressing the absence of
specific regulatory guidelines by outlining best practices for similar chemical compounds.

Core Safety and Hazard Information

All personnel must be thoroughly familiar with the hazard profile of Fenestrel before
commencing any handling or disposal procedures. As a synthetic estrogen, it should be
presumed to have potential endocrine-disrupting properties and may pose risks of reproductive
harm. Due to its chemical nature, it is also crucial to consider its potential for environmental
toxicity, particularly to aquatic life.

Quantitative Data Summary

While specific quantitative disposal limits for Fenestrel are not established, the following table
summarizes its key chemical and physical properties to inform safe handling and disposal
decisions.
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Property Value

Molecular Formula C16H2002

Molar Mass 244.334 g-mol—1[1]
CAS Number 7698-97-7[2]

ORF-3858, Demethoxycarbestrol, NSC-

Synonyms
ynony 86465[1][3]

Step-by-Step Disposal Protocol for Fenestrel

Given the lack of specific official disposal guidelines for Fenestrel, the following protocol is
based on established best practices for the disposal of hazardous pharmaceutical and
chemical waste.

Waste Segregation and Collection

o Designated Waste Stream: All Fenestrel waste, including pure compound, contaminated
labware (e.g., gloves, weighing paper, pipette tips), and solutions, must be segregated from
non-hazardous trash.

o Hazardous Waste Container: Use a dedicated, clearly labeled, leak-proof container for all
Fenestrel waste. The container must be compatible with the chemical nature of the waste.
For solid waste, a securely sealed polyethylene bag placed within a rigid, labeled container
is recommended.

e Labeling: The waste container must be labeled "Hazardous Waste" and include the full
chemical name "Fenestrel," its CAS number (7698-97-7), and a clear indication of the
associated hazards (e.g., "Toxic," "Endocrine Disruptor,” "Environmental Hazard").

Decontamination of Labware

o Reusable Glassware: Reusable glassware and equipment contaminated with Fenestrel
should be decontaminated before washing. This can be achieved by rinsing with a suitable
organic solvent (e.g., ethanol or acetone) that can dissolve the compound.
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» Rinsate Collection:Crucially, all rinsate from the decontamination process is considered
hazardous waste and must be collected in the designated Fenestrel hazardous waste
container.

o Final Cleaning: After decontamination, labware can be washed according to standard
laboratory procedures.

Spill Management

o Preparedness: Maintain a chemical spill kit in the vicinity of any work with Fenestrel.

o Small Spills: For minor spills, wear appropriate personal protective equipment (PPE),
including gloves, safety goggles, and a lab coat. Cover the spill with an inert absorbent
material (e.g., vermiculite or sand). Once absorbed, carefully collect the material using non-
sparking tools and place it in the designated hazardous waste container.

o Large Spills: In the event of a large spill, evacuate the immediate area and follow your
institution's emergency response procedures.

Storage of Hazardous Waste

e Secure Storage: Store the sealed and labeled hazardous waste container in a designated,
secure satellite accumulation area within the laboratory.

» Segregation: Ensure the Fenestrel waste container is segregated from incompatible
materials.

Final Disposal

» Licensed Disposal Vendor: Arrange for the collection and disposal of the Fenestrel
hazardous waste through your institution's environmental health and safety (EHS) office or a
licensed hazardous waste disposal contractor.

o Regulatory Compliance: Ensure that the disposal process complies with all local, state, and
federal regulations for hazardous chemical waste. Never dispose of Fenestrel down the
drain or in the regular trash.
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Experimental Workflow for Fenestrel Disposal

The following diagram illustrates the logical workflow for the proper management and disposal
of Fenestrel waste in a laboratory setting.

Start: Fenestrel Use in Lab

Decontaminate Reusable Labware

Generate Fenestrel Waste Collect Rinsate as Contain and Clean Spill
(solid, liquid, contaminated items) Hazardous Waste with Absorbent Material

Segregate as
Hazardous Waste

Package all Waste in
Labeled, Sealed Container

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
Licensed Disposal Vendor

End: Proper Disposal
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Caption: Logical workflow for the safe disposal of Fenestrel waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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